Cas no 1806486-88-3 (2-Cyano-5-mercaptobenzo[d]oxazole)

• Product Name: 2-Cyano-5-mercaptobenzo[d]oxazole
• CAS No: 1806486-88-3
• MF: C₈H₄N₂OS
• MW: 176.195159912109
• CID: 4817975
• Update Time: 2025-09-28

2-Cyano-5-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-mercaptobenzo[d]oxazole

• Inchi： 1S/C8H4N2OS/c9-4-8-10-6-3-5(12)1-2-7(6)11-8/h1-3,12H
• InChI Key： YZTIRQNFGNIUGE-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)N=C(C#N)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 50.8